Cas no 192945-57-6 (Methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate)

• Product Name: Methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate
• CAS No: 192945-57-6
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD15071435
• CID: 1385769
• PubChem ID: 18388147
• Update Time: 2025-11-02

Methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate
• LogP
• Methyl 3-broMo-1-Methylin...
• Methyl 3-bromo-1-methylindazole-6-carboxylate
• PB21361
• AK170637
• ST1100728
• AB1011645
• Methyl3-bromo-1-methylindazole-6-carboxylate
• Methyl 3-bromo-1-methyl-indazole-6-carboxylate
• DTXSID90593350
• SY097259
• 192945-57-6
• AS-33565
• A880296
• CS-0049113
• AKOS023588533
• MFCD15071435
• SCHEMBL7426182
• DA-08703
• methyl3-bromo-1-methyl-1H-indazole-6-carboxylate
• Methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate

• MDL： MFCD15071435
• Inchi： 1S/C10H9BrN2O2/c1-13-8-5-6(10(14)15-2)3-4-7(8)9(11)12-13/h3-5H,1-2H3
• InChI Key： UNQOAPFVWPFNKR-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(C(=O)OC)=CC=2N(C)N=1

Computed Properties

• Exact Mass: 267.98477
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 2.4

Experimental Properties

• PSA: 44.12

Additional information on Methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate

Comprehensive Guide to Methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate (CAS No. 192945-57-6)

Methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate (CAS No. 192945-57-6) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a brominated indazole core and a methyl ester functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently seek this compound for its role in drug discovery, catalysis, and heterocyclic chemistry applications.

The growing interest in indazole derivatives stems from their diverse pharmacological properties, including potential applications in cancer therapy and neurological disorders. Recent studies highlight the importance of 3-bromo-substituted indazoles as key building blocks for kinase inhibitors and GPCR modulators, aligning with trending searches in precision medicine and targeted drug delivery. The methyl ester moiety in this compound further enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations.

From a synthetic chemistry perspective, Methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate offers distinct advantages in structure-activity relationship (SAR) studies. Its electron-withdrawing bromo group at the 3-position facilitates selective functionalization, while the N-methylation improves metabolic stability—a critical factor in medicinal chemistry optimization. These attributes explain its frequent appearance in patent literature related to small molecule therapeutics and bioconjugation techniques.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography, addressing common queries about compound purity verification and structural elucidation. The pharmaceutical industry particularly values its consistent batch-to-batch reproducibility, which is crucial for preclinical development pipelines. Furthermore, its stability under various storage conditions makes it practical for long-term research projects.

Emerging applications of CAS 192945-57-6 extend to material science, where its aromatic system contributes to developing organic semiconductors and photocatalysts. This interdisciplinary relevance connects with popular search trends around green chemistry and energy storage solutions. The compound's tunable electronic properties through further derivatization position it as a candidate for molecular electronics research.

Quality control protocols for Methyl 3-bromo-1-methyl-1H-indazole-6-carboxylate emphasize strict adherence to ICH guidelines, particularly concerning residual solvent levels and heavy metal content—topics frequently searched by quality assurance professionals. Suppliers often provide detailed technical data sheets and COA documentation to meet regulatory requirements for GMP-compliant synthesis.

The compound's safety profile has been extensively documented, with particular attention to proper laboratory handling procedures and waste disposal methods. While not classified as hazardous under standard conditions, researchers consistently search for best practices in chemical risk assessment and PPE selection when working with halogenated compounds like this indazole derivative.

Market analysis indicates rising demand for CAS 192945-57-6 across North America, Europe, and Asia-Pacific regions, driven by expanding contract research organizations and academic drug discovery programs. This aligns with search trends analyzing specialty chemicals market growth and research reagent pricing. The compound's cost-effectiveness compared to similar brominated heterocycles contributes to its commercial viability.

Future research directions for this compound likely involve exploring its structure-property relationships in greater depth, particularly regarding solubility enhancement and bioavailability improvement—key challenges addressed in recent pharmaceutical formulation literature. Its potential as a precursor for PET radiotracers also represents an exciting frontier in molecular imaging applications.